Cas no 19781-29-4 (3-Ethyl-4-octanone)

• Product Name: 3-Ethyl-4-octanone
• CAS No: 19781-29-4
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00048806
• CID: 88121
• PubChem ID: 140602
• Update Time: 2025-04-18

3-Ethyl-4-octanone Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-octanone
• 3-ethyloctan-4-one
• 3-Aethyl-octan-4-on
• 3-ethyl-octan-4-one
• 4-Octanone,3-ethyl
• SCHEMBL11575753
• FT-0692155
• AS-57401
• MFCD00048806
• AKOS037645127
• DTXSID60173486
• 3-Ethyl-4-octanone, AldrichCPR
• 4-Octanone, 3-ethyl-
• 19781-29-4
• XIQNUWMKJWNUCQ-UHFFFAOYSA-N

• MDL： MFCD00048806
• Inchi： 1S/C10H20O/c1-4-7-8-10(11)9(5-2)6-3/h9H,4-8H2,1-3H3
• InChI Key： XIQNUWMKJWNUCQ-UHFFFAOYSA-N
• SMILES： O=C(CCCC)C(CC)CC

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.8±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 199.3±8.0 °C at 760 mmHg
• Flash Point: 69.9±7.5 °C
• Refractive Index: 1.42
• PSA: 17.07000
• LogP: 3.18190
• Vapor Pressure: 0.3±0.4 mmHg at 25°C
• Solubility: Not determined

3-Ethyl-4-octanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones